Cas no 25854-83-5 (3-(Allyloxy)-1-benzyl-1H-indazole)

3-(Allyloxy)-1-benzyl-1H-indazole is a synthetic indazole derivative characterized by its allyloxy and benzyl functional groups. This compound is of interest in organic and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of more complex heterocyclic structures. The presence of the allyloxy group offers reactivity for further functionalization, while the benzyl moiety enhances stability and lipophilicity. Its well-defined structure makes it suitable for applications in pharmaceutical research, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions to ensure purity and stability, making it a reliable choice for specialized synthetic workflows.
3-(Allyloxy)-1-benzyl-1H-indazole structure
25854-83-5 structure
Product Name:3-(Allyloxy)-1-benzyl-1H-indazole
CAS No:25854-83-5
MF:C17H16N2O
MW:264.321743965149
CID:254488
PubChem ID:53436092
Update Time:2025-05-27

3-(Allyloxy)-1-benzyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,1-(phenylmethyl)-3-(2-propen-1-yloxy)-
    • 3-(Allyloxy)-1-benzyl-1H-indazole
    • 1-benzyl-3-prop-2-enoxyindazole
    • BENZYL-3-PROPENYLOXY-1H-INDAZOLE
    • 1H-Indazole,1-(phenylmethyl)-3-(2-propen-1-yloxy)
    • 1H-Indazole,1-(phenylmethyl)-3-(2-propenyloxy)-(9CI)
    • 1H-Indazole,3-(allyloxy)-1-benzyl-(8CI)
    • BENZYL-3-ALLYLOXY-1H-INDAZOLE
    • 1-benzyl-3-(prop-2-en-1-yloxy)-1H-indazole
    • 1-benzyl-3-propenyloxy-1h-indazole
    • 25854-83-5
    • 1-Benzyl-3-[(prop-2-en-1-yl)oxy]-1H-indazole
    • DTXSID40700855
    • SCHEMBL12913014
    • Inchi: 1S/C17H16N2O/c1-2-12-20-17-15-10-6-7-11-16(15)19(18-17)13-14-8-4-3-5-9-14/h2-11H,1,12-13H2
    • InChI Key: QWJCYGTWNYUCFF-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 264.12600
  • Monoisotopic Mass: 264.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 436.8±33.0 °C at 760 mmHg
  • Flash Point: 217.9±25.4 °C
  • PSA: 27.05000
  • LogP: 3.64940
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Allyloxy)-1-benzyl-1H-indazole Security Information

3-(Allyloxy)-1-benzyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A561780-100mg
3-(Allyloxy)-1-benzyl-1H-indazole
25854-83-5
100mg
$ 207.00 2023-04-19
TRC
A561780-1g
3-(Allyloxy)-1-benzyl-1H-indazole
25854-83-5
1g
$ 1642.00 2023-04-19
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